Cas no 2171757-46-1 (tert-butyl 3-amino-3-(4-hydroxy-1-methylazepan-4-yl)piperidine-1-carboxylate)

• Product Name: tert-butyl 3-amino-3-(4-hydroxy-1-methylazepan-4-yl)piperidine-1-carboxylate
• CAS No: 2171757-46-1
• MF: C₁₇H₃₃N₃O₃
• MW: 327.462224721909
• CID: 6090917
• PubChem ID: 165601712
• Update Time: 2025-07-18

tert-butyl 3-amino-3-(4-hydroxy-1-methylazepan-4-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-amino-3-(4-hydroxy-1-methylazepan-4-yl)piperidine-1-carboxylate
• EN300-1646166
• 2171757-46-1

• Inchi： 1S/C17H33N3O3/c1-15(2,3)23-14(21)20-11-5-7-16(18,13-20)17(22)8-6-10-19(4)12-9-17/h22H,5-13,18H2,1-4H3
• InChI Key： BRDOLSZWNROENO-UHFFFAOYSA-N
• SMILES： OC1(CCN(C)CCC1)C1(CN(C(=O)OC(C)(C)C)CCC1)N

Computed Properties

• Exact Mass: 327.25219192g/mol
• Monoisotopic Mass: 327.25219192g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 79Ų

Additional information on tert-butyl 3-amino-3-(4-hydroxy-1-methylazepan-4-yl)piperidine-1-carboxylate

Professional Introduction to Tert-butyl 3-amino-3-(4-hydroxy-1-methylazepan-4-yl)piperidine-1-carboxylate (CAS No. 2171757-46-1)

Tert-butyl 3-amino-3-(4-hydroxy-1-methylazepan-4-yl)piperidine-1-carboxylate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 2171757-46-1, represents a promising candidate for further exploration in drug development, particularly in the context of modulating biological pathways relevant to neurological and cardiovascular diseases.

The molecular structure of tert-butyl 3-amino-3-(4-hydroxy-1-methylazepan-4-yl)piperidine-1-carboxylate incorporates several key functional groups that contribute to its potential therapeutic applications. The presence of an amino group at the 3-position and a hydroxyl group on the azepane ring suggests the compound may exhibit interactions with various biological targets, including enzymes and receptors. These features make it an intriguing subject for medicinal chemists seeking to design molecules with enhanced binding affinity and selectivity.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacokinetic and pharmacodynamic properties of such compounds. By leveraging molecular modeling techniques, researchers can simulate the interactions between tert-butyl 3-amino-3-(4-hydroxy-1-methylazepan-4-yl)piperidine-1-carboxylate and biological targets, providing valuable insights into its potential mechanisms of action. These studies have highlighted the compound's ability to modulate pathways involved in neurotransmitter release and receptor signaling, which are critical for treating conditions such as depression, anxiety, and cognitive disorders.

In addition to its pharmacological potential, the synthesis of tert-butyl 3-amino-3-(4-hydroxy-1-methylazepan-4-yl)piperidine-1-carboxylate presents an interesting challenge for organic chemists. The incorporation of the tert-butyl group provides stability to the molecule while allowing for further derivatization. This structural feature is particularly advantageous in drug design, as it can enhance metabolic stability and bioavailability. Recent synthetic methodologies have focused on optimizing reaction conditions to achieve high yields and purity, ensuring that subsequent biological evaluations are conducted with high-quality material.

The azepane ring in tert-butyl 3-amino-3-(4-hydroxy-1-methylazepan-4-yl)piperidine-1-carboxylate is a key structural element that contributes to its unique pharmacological profile. This heterocyclic moiety is known to exhibit favorable interactions with biological targets, making it a common motif in drug candidates targeting neurological disorders. The hydroxyl group on the azepane ring further enhances the compound's potential by allowing for hydrogen bonding interactions, which can improve binding affinity and selectivity.

Ongoing clinical trials are exploring the therapeutic potential of compounds with similar structural motifs. While tert-butyl 3-amino-3-(4-hydroxy-1-methylazepan-4-yl)piperidine-1-carboxylate has not yet been tested in human trials, preclinical studies suggest that it may have applications in treating conditions characterized by impaired neurotransmitter function. These studies have shown promising results in animal models, demonstrating the compound's ability to modulate neurotransmitter release and receptor activity. Such findings are encouraging for researchers working on developing novel treatments for neurological disorders.

The development of novel drug candidates relies heavily on interdisciplinary collaboration between chemists, biologists, and clinicians. The synthesis and characterization of compounds like tert-butyl 3-amino-3-(4-hydroxy-1-methylazepan-4-y)piperidine-la carboxyla te (CAS No. 2171757_46_1) require a deep understanding of both organic chemistry principles and biological systems. By integrating these disciplines, researchers can accelerate the discovery and development of new therapeutics that address unmet medical needs.

The future prospects for tert-butyl 3-amino_3_(4_hydrox y_1_m ethyla z epa n_4_yl)_pip eridine-la carboxy la te are promising, with ongoing research aimed at elucidating its mechanisms of action and optimizing its pharmacological properties. Advances in synthetic chemistry will continue to play a crucial role in generating analogs with improved efficacy and safety profiles. Additionally, interdisciplinary approaches combining computational modeling with experimental validation will be essential for translating preclinical findings into effective clinical treatments.

In conclusion, tert-butyl 3-amino_3_(4_hydrox y_1_m ethyla z epa n_4_yl)_pip eridine-la carboxy la te (CAS No. 2171757_46_1) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. As research continues to uncover new insights into its pharmacological properties, this compound holds great promise for contributing to the development of novel treatments for neurological and cardiovascular diseases.